Cas no 1261858-25-6 (2-Methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde)

• Product Name: 2-Methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde
• CAS No: 1261858-25-6
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4986498
• Update Time: 2025-06-09

2-Methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde

• Inchi： 1S/C14H10F3NO3/c1-20-13-11(8-19)5-10(7-18-13)9-3-2-4-12(6-9)21-14(15,16)17/h2-8H,1H3
• InChI Key： JQWFNDYHLDUOQP-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C=NC(=C(C=O)C=1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 351
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on 2-Methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde

Exploring 2-Methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No. 1261858-25-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 2-Methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde (CAS No. 1261858-25-6) has emerged as a pivotal intermediate for designing complex molecules. This compound, characterized by its unique trifluoromethoxy and methoxy functional groups, offers exceptional reactivity and selectivity in synthetic applications. Researchers and pharmaceutical developers are increasingly leveraging its structural features to create novel compounds with enhanced bioactivity and stability.

The growing interest in fluorinated compounds and nicotinaldehyde derivatives has propelled CAS No. 1261858-25-6 into the spotlight. Fluorine incorporation, a trending topic in drug discovery, improves metabolic stability and membrane permeability—key factors in developing next-generation therapeutics. This aligns with frequent search queries like "fluorine in drug design" and "nicotinaldehyde applications," reflecting its relevance in current scientific discourse.

From a synthetic perspective, 2-Methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde serves as a versatile scaffold for cross-coupling reactions and nucleophilic additions. Its aldehyde moiety enables facile derivatization, making it invaluable for constructing heterocycles like pyridines and quinolines—structures frequently searched in academic and industrial contexts. The compound’s compatibility with green chemistry protocols (e.g., catalyst-free reactions) further enhances its appeal amid rising demand for sustainable synthesis methods.

Beyond pharmaceuticals, this compound finds utility in material science, particularly in designing OLED materials and liquid crystals. The trifluoromethoxy group contributes to electron-withdrawing effects, optimizing electronic properties for optoelectronic applications—a hotspot tied to searches like "high-performance organic materials." Such interdisciplinary applications underscore its adaptability across cutting-edge research fields.

Quality and purity are critical for CAS No. 1261858-25-6, as impurities can impact downstream reactions. Advanced analytical techniques (HPLC, NMR) ensure batch consistency, addressing common user concerns about "compound characterization methods." Suppliers emphasizing GMP compliance and scalable synthesis cater to industrial needs, bridging the gap between lab-scale exploration and commercial production.

In summary, 2-Methoxy-5-(3-(trifluoromethoxy)phenyl)nicotinaldehyde exemplifies innovation at the intersection of medicinal chemistry and advanced materials. Its multifaceted roles, coupled with trending scientific priorities, position it as a compound of enduring significance. For researchers exploring "fluorinated building blocks" or "nicotinaldehyde reactivity," this molecule offers a robust platform for discovery and development.